2-Methyl-4-acetyl-1-naphthol

• CAS No.: 158749-38-3
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methylnaphthalen-1-yl)ethanone
• InChI: InChI=1S/C13H12O2/c1-8-7-12(9(2)14)10-5-3-4-6-11(10)13(8)15/h3-7,15H,1-2H3
• InChI Key: NSMJDEQZUHKBRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=C1)C(=O)C)O

Description

2-Methyl-4-acetyl-1-naphthol is a useful research compound. Its molecular formula is C13H12O2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an ice-cooled solution of 2-methyl-l-naphthol (7.9 g, 0.05 mmol) in dichloromethane, anhydrous aluminum chloride (7.2 g) was slowly added with stirring, followed by slow addition of acetyl chloride (4.7 g) to start reaction. The reaction mixture was stirred at 10° C. or below for 1 h, then at room temperature for 3 h. Thereafter, the mixture was poured into ice water. Then, the reaction product was extracted with dichloromethane and the extracted layer was washed with water. Further, the extracted layer was dried over anhydrous sodium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized with benzene, giving the desired compound, 2-methyl-4-acetyl-l-naphthol, in an amount of 3.9 g.

Synthesis routes and methods II

Procedure details

To an ice-cooled solution of 2-methyl-l-naphthol (7.9 g, 0.05 mmol) in dichloromethane, anhydrous aluminum chloride (7.2 g) was slowly added with stirring, followed by slow addition of acetyl chloride (4.7 g) to start reaction. The reaction mixture was stirred at 10° C. or below for 1 h, then at room temperature for 3 h. Thereafter, the mixture was poured into ice water. Then, the reaction product was extracted with dichloromethane and the extracted layer was washed with water. Further, the extracted layer was dried over anhydrous sodium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized with benzene, giving the desired compound, 2-methyl-4-acetyl-1-naphthol, in an amount of 3.9 g .